![molecular formula C17H12N2OS3 B2400823 N-(thiophen-2-yl(thiophen-3-yl)methyl)benzo[d]thiazole-2-carboxamide CAS No. 2034514-19-5](/img/structure/B2400823.png)
N-(thiophen-2-yl(thiophen-3-yl)methyl)benzo[d]thiazole-2-carboxamide
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Overview
Description
N-(thiophen-2-yl(thiophen-3-yl)methyl)benzo[d]thiazole-2-carboxamide is a synthetic compound that has shown potential for use in scientific research. This compound has been synthesized using various methods, and has been studied extensively for its mechanism of action, biochemical and physiological effects, and potential future applications.
Scientific Research Applications
Synthesis and Characterization
N-(thiophen-2-yl(thiophen-3-yl)methyl)benzo[d]thiazole-2-carboxamide, a novel thiophene-benzothiazole derivative, has been a subject of research for its synthesis and characterization. Studies have explored various methods of synthesizing these compounds and analyzing their properties through spectroscopic techniques, crystallography, and computational methods. For instance, microwave-assisted synthesis methods have been utilized to create thiophene-benzothiazole derivative azomethine and amine compounds, with characterization performed using FTIR, NMR, and elemental analysis (Ermiş & Durmuş, 2020).
Heterocyclic Synthesis
Another area of interest is the use of these compounds in heterocyclic synthesis. Research has been conducted on synthesizing various heterocyclic compounds, including pyrazole, isoxazole, and pyrimidine derivatives, by coupling reactions involving thiophene-based compounds (Mohareb, Sherif, Gaber, Ghabrial, & Aziz, 2004).
Antimicrobial and Docking Studies
These derivatives have also been investigated for their potential antimicrobial properties. Synthesis of thiophene-2-carboxamides and their subsequent evaluation in antimicrobial studies highlight their potential in this field. Molecular docking studies further enhance the understanding of their interaction mechanisms (Talupur, Satheesh, & Chandrasekhar, 2021).
Antitumor Activity
Research into the antitumor activity of thiophene derivatives has been a significant focus. Synthesis and investigation of their efficacy against various cancer cell lines indicate the potential of these compounds in cancer treatment. Some studies have reported significant antitumor effects of specific derivatives, suggesting their promise as innovative anti-cancer agents (Ostapiuk, Frolov, & Matiychuk, 2017).
Photovoltaic and Electrochromic Applications
Finally, the application of thiophene derivatives in photovoltaics and electrochromics has been explored. Novel coumarin sensitizers based on thiophene-thiazole bridges have shown improved light-harvesting capabilities, enhancing photovoltaic performance. These findings suggest a potential application in dye-sensitized solar cells (Han, Kang, Zu, Cui, & Gao, 2015).
Mechanism of Action
Target of Action
The compound, also known as N-[(thiophen-2-yl)(thiophen-3-yl)methyl]-1,3-benzothiazole-2-carboxamide, is primarily targeted towards fungal pathogens . It has been found to be particularly effective against cucumber downy mildew (CDM, Pseudoperonospora cubensis (Berk.et Curt.) Rostov.) .
Mode of Action
It is known that the compound interacts with its targets, leading to significant fungicidal activities . The compound’s effectiveness is higher than both diflumetorim and flumorph .
Biochemical Pathways
The compound affects the biochemical pathways of the targeted fungal pathogens, leading to their inhibition
Result of Action
The result of the compound’s action is the inhibition of the growth of the targeted fungal pathogens . In particular, it has been found to exhibit excellent fungicidal activities against cucumber downy mildew .
Biochemical Analysis
Biochemical Properties
It is known that thiophene derivatives, the parent compounds, exhibit many pharmacological properties such as anticancer, anti-inflammatory, antimicrobial, antihypertensive, and anti-atherosclerotic properties . These properties suggest that N-(thiophen-2-yl(thiophen-3-yl)methyl)benzo[d]thiazole-2-carboxamide may interact with a variety of enzymes, proteins, and other biomolecules, influencing biochemical reactions in the body.
Cellular Effects
Given the known properties of thiophene derivatives, it is plausible that this compound could influence cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism .
Molecular Mechanism
Based on the known properties of thiophene derivatives, it is possible that this compound exerts its effects at the molecular level through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .
properties
IUPAC Name |
N-[thiophen-2-yl(thiophen-3-yl)methyl]-1,3-benzothiazole-2-carboxamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H12N2OS3/c20-16(17-18-12-4-1-2-5-13(12)23-17)19-15(11-7-9-21-10-11)14-6-3-8-22-14/h1-10,15H,(H,19,20) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WXTDEPLKGFCWOC-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)N=C(S2)C(=O)NC(C3=CSC=C3)C4=CC=CS4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H12N2OS3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
356.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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